Cas no 133742-97-9 (Benzoic acid, 2-(chlorosulfonyl)-6-methyl-, ethyl ester)

• Product Name: Benzoic acid, 2-(chlorosulfonyl)-6-methyl-, ethyl ester
• CAS No: 133742-97-9
• MF: C₁₀H₁₁ClO₄S
• MW: 262.709941148758
• CID: 1233485
• PubChem ID: 54510552
• Update Time: 2025-04-20

Benzoic acid, 2-(chlorosulfonyl)-6-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(chlorosulfonyl)-6-methyl-, ethyl ester
• ethyl 2-chlorosulfonyl-6-methylbenzoate
• DTXSID10711857
• 133742-97-9
• SCHEMBL7291560
• Ethyl 2-(chlorosulfonyl)-6-methylbenzoate

• Inchi： 1S/C10H11ClO4S/c1-3-15-10(12)9-7(2)5-4-6-8(9)16(11,13)14/h4-6H,3H2,1-2H3
• InChI Key： YIUMLILLUMQKHK-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C(C)C=1C(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 262.00673
• Monoisotopic Mass: 262.0066577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44